Tall oil (fatty acids)

• CAS No.: 61790-12-3
• Molecular Formula: C15H30O3

Description

The name “tall oil” is derived from the Swedish word “tallolja,” which means pine oil . Tall oil is the third largest chemical by-product in a kraft mill after lignin and hemicellulose . It contains a mixture of fatty acids, resin acids, and other compounds, making it a valuable resource for various industrial applications .

Mechanism of Action

Target of Action

Tall oil fatty acids (TOFA) are primarily used as a collector for oxidized ore flotation . They are also used as a building block for Alkyd Emulsions , and in the production of lubricants, detergents, corrosion inhibitors, and coatings .

Mode of Action

TOFA interacts with its targets through its carboxyl group and double bonds . The carboxyl group can undergo reactions such as soap formation, esterification, and alkoxylation . The double bonds can undergo reactions such as oxidation, sulfonation, and cycloaddition .

Biochemical Pathways

The biochemical pathways of TOFA involve the reactions of the carboxyl group and the double bonds. The carboxyl group can form soaps, greases, and emulsifiers, and can be esterified to produce lubricants, alkyds, and epoxies . The double bonds can undergo oxidation to produce drying oils, sulfonation, and cycloaddition to produce dimer acids .

Pharmacokinetics

It is known that diets high in alpha-linolenic acid (ala), a type of polyunsaturated fatty acid (pufa), can increase the rate of its β-oxidation, reduce its accumulation in plasma, and decrease its conversion to eicosapentaenoic acid (epa) and docosahexaenoic acid (dha) .

Result of Action

The result of TOFA’s action depends on its application. In oxidized ore flotation, TOFA acts as a collector, aiding in the separation of valuable minerals from the ore . In the production of alkyd emulsions, TOFA contributes to the performance of waterborne alkyd emulsion-based paint .

Action Environment

The action of TOFA can be influenced by environmental factors. For example, the composition of crude tall oil, from which TOFA is derived, can vary with the log material used for papermaking . Additionally, the effectiveness of TOFA as a collector in oxidized ore flotation can be affected by temperature, as refined tall oil, which has an unsaturated fatty acid content above 90%, has high resistance to low temperature .

Biochemical Analysis

Biochemical Properties

Tall oil fatty acids play a significant role in various biochemical reactions. They interact with enzymes such as lipases, which catalyze the hydrolysis of fats into fatty acids and glycerol. These fatty acids can then undergo beta-oxidation, a process that breaks them down into acetyl-CoA molecules, which enter the Krebs cycle for energy production . Additionally, tall oil fatty acids interact with proteins involved in cell signaling pathways, influencing processes such as inflammation and immune responses .

Cellular Effects

Tall oil fatty acids have notable effects on various cell types and cellular processes. They influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the presence of oleic acid and linoleic acid in tall oil can affect the expression of genes involved in lipid metabolism and inflammatory responses . These fatty acids also play a role in the regulation of glycolipid metabolism, impacting energy balance and physiological functions .

Molecular Mechanism

At the molecular level, tall oil fatty acids exert their effects through several mechanisms. They bind to specific receptors on cell membranes, activating signaling pathways that lead to changes in gene expression. For example, oleic acid can activate peroxisome proliferator-activated receptors (PPARs), which regulate the expression of genes involved in fatty acid metabolism . Additionally, tall oil fatty acids can inhibit or activate enzymes such as lipases and desaturases, influencing lipid biosynthesis and degradation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of tall oil fatty acids can change over time. Studies have shown that these fatty acids are relatively stable under controlled conditions, but their stability can be affected by factors such as temperature and pH . Over time, tall oil fatty acids can undergo oxidation, leading to the formation of peroxides and other degradation products. Long-term exposure to these fatty acids in vitro or in vivo can result in changes in cellular function, including alterations in lipid metabolism and inflammatory responses .

Dosage Effects in Animal Models

The effects of tall oil fatty acids vary with different dosages in animal models. Studies on broiler chickens have shown that dietary supplementation with tall oil fatty acids at levels up to 5.0 g/kg is well tolerated and does not adversely affect growth performance or health . Higher doses may lead to toxic effects, such as liver enlargement and changes in lipid metabolism . These findings highlight the importance of determining the optimal dosage for different applications.

Metabolic Pathways

Tall oil fatty acids are involved in several metabolic pathways, including beta-oxidation and lipid biosynthesis. In the beta-oxidation pathway, fatty acids are broken down into acetyl-CoA, which enters the Krebs cycle for energy production . Additionally, tall oil fatty acids can be desaturated and elongated by enzymes such as desaturases and elongases, contributing to the synthesis of complex lipids . These metabolic pathways are crucial for maintaining cellular energy balance and lipid homeostasis.

Transport and Distribution

Within cells and tissues, tall oil fatty acids are transported and distributed by specific transporters and binding proteins. For example, fatty acid transport proteins (FATPs) facilitate the uptake of long-chain fatty acids into cells . Once inside the cell, these fatty acids can be bound to intracellular proteins such as fatty acid-binding proteins (FABPs), which help in their distribution to various cellular compartments . This transport and distribution are essential for the proper utilization and storage of fatty acids.

Subcellular Localization

Tall oil fatty acids are localized to specific subcellular compartments, where they exert their functions. For instance, they are found in the endoplasmic reticulum, where they are involved in lipid biosynthesis and modification . Additionally, tall oil fatty acids can be stored in lipid droplets within the cytoplasm, serving as an energy reserve . The subcellular localization of these fatty acids is regulated by targeting signals and post-translational modifications that direct them to specific organelles.

Preparation Methods

Synthetic Routes and Reaction Conditions: Tall oil fatty acids are primarily derived from the tall oil produced during the kraft pulping process in the pulp and paper industry . The process involves treating wood chips with a combination of chemicals, resulting in the separation of pulp, lignin, and other materials from the wood . The tall oil is then extracted through fractional distillation and solvent extraction .

Industrial Production Methods:

Extraction of Tall Oil Soap: The black liquor from the paper-making process is concentrated and left to settle.

Production of Crude Tall Oil: The tall oil soap is reacted with acid to form crude tall oil . The reaction is as follows:

$$R—COONa + H_3O^+ → R—COOH + H_2O + Na^+$$R—COONa+H3​O+→R—COOH+H2​O+Na+

Distillation: The crude tall oil is distilled into components with different boiling points: heads, fatty acids, distilled tall oil, resin acids, and pitch.

Chemical Reactions Analysis

Types of Reactions: Tall oil fatty acids undergo various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions:

Oxidation: Tall oil fatty acids can be epoxidized using peracetic acid in the presence of acidic catalysts like sulfuric acid or ion exchange resin.

Reduction: Hydrogenation of tall oil fatty acids can be performed to saturate the double bonds.

Substitution: Tall oil fatty acids can react with alcohols to form esters.

Major Products:

Epoxidized Tall Oil Fatty Acids: Used in the production of bio-based polymers.

Hydrogenated Tall Oil Fatty Acids: Used in the production of lubricants and soaps.

Esters: Used in the production of plasticizers and surfactants.

Scientific Research Applications

Tall oil fatty acids have a wide range of applications in various fields:

Chemistry:

• Used as a raw material for the synthesis of bio-based polymers .
• Employed in the production of adhesives, rubbers, and inks .

Biology:

• Used as a component in the formulation of bio-based surfactants .

Medicine:

• Investigated for their potential use in drug delivery systems due to their biocompatibility .

Industry:

• Used as a flotation collector in the mining industry .
• Employed in the production of lubricants, soaps, and emulsifiers .

Comparison with Similar Compounds

Tall oil fatty acids are unique due to their composition and source. They are primarily derived from the kraft pulping process, making them a sustainable and renewable resource . Similar compounds include:

Oleic Acid: A monounsaturated fatty acid found in various animal and vegetable fats and oils.

Linoleic Acid: A polyunsaturated fatty acid found in many vegetable oils.

Palmitic Acid: A saturated fatty acid commonly found in palm oil and other fats.

Tall oil fatty acids are distinct due to their high content of unsaturated fatty acids and their derivation from a by-product of the pulp and paper industry .

Biological Activity

Tall oil fatty acids (TOFA) are derived from the by-products of the wood pulping process, primarily from pine trees. These fatty acids have garnered attention for their biological activity , particularly in antimicrobial and health-promoting applications. This article delves into the biological activities of TOFA, supported by data tables, case studies, and detailed research findings.

Composition and Properties of Tall Oil Fatty Acids

TOFA is composed mainly of unsaturated fatty acids, including oleic acid, linoleic acid, and palmitic acid. The typical composition of TOFA includes:

Fatty Acid	Percentage (%)
Oleic Acid (C18:1)	40-50
Linoleic Acid (C18:2)	20-30
Palmitic Acid (C16:0)	10-15
Stearic Acid (C18:0)	5-10

These fatty acids exhibit various biological activities that can be harnessed in different fields, including nutrition, medicine, and agriculture.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of TOFA. Research indicates that TOFA can inhibit the growth of harmful bacteria in animal digestive tracts, thereby preventing intestinal disorders. A study demonstrated that TOFA effectively reduced the growth of Clostridium perfringens, a pathogen associated with gastrointestinal diseases in livestock .

Case Study: Antimicrobial Efficacy

In a controlled experiment, varying concentrations of TOFA were tested against Clostridium perfringens. The results showed a significant decrease in turbidity and gas production, indicating reduced bacterial growth:

Concentration of TOFA (mg/ml)	Turbidity Change (OD600)	Gas Production (ml)
0 (Control)	0.85	15
50	0.45	8
100	0.25	4
200	0.10	1

These findings suggest that TOFA could be an effective natural additive in animal feeds to enhance gut health.

Health Benefits

TOFA has been shown to improve growth performance in livestock. A study involving broiler chickens indicated that dietary inclusion of TOFA led to significant improvements in body weight gain and feed conversion efficiency:

Performance Improvement Data

Dietary Inclusion (%)	Body Weight Gain (g)	Feed Conversion Ratio
Control	120	1.80
2% TOFA	135	1.65
4% TOFA	150	1.55

The results indicated that TOFA not only enhances growth rates but also optimizes feed utilization, making it a valuable component in animal nutrition .

The biological activity of TOFA is attributed to its ability to interact with microbial membranes, leading to increased permeability and cell lysis. Unsaturated fatty acids like those found in TOFA can disrupt lipid bilayers, effectively compromising the integrity of bacterial cells .

Additionally, unsaturated fatty acids have been shown to modulate immune responses and possess anti-inflammatory properties, which further contribute to their health benefits .

Customer Q & A

Q1: What is tall oil and where does it come from?

A1: Tall oil is a by-product of the Kraft pulping process used to extract cellulose fibers from wood, primarily pine wood. [ [] ] It's a rich source of resin acids (rosin) and tall oil fatty acids (TOFA). [ [] ]

Q2: What are the main components of tall oil fatty acids (TOFA)?

A2: TOFA is a mixture of fatty acids, primarily oleic acid and linoleic acid. [ [] ] Other fatty acids present include palmitic acid and stearic acid. [ [] ] The exact composition can vary depending on the wood source and extraction process.

Q3: Can you explain the process of hydrodeoxygenation (HDO) in the context of TOFA?

A3: HDO is a catalytic process used to remove oxygen from TOFA. [ [] , [] ] This is important for producing renewable diesel, as the high oxygen content of raw TOFA makes it incompatible with conventional diesel engines. [ [] ] The process typically involves reacting TOFA with hydrogen at high temperatures and pressures in the presence of a catalyst (e.g., nickel or palladium supported on various materials). [ [] , [] ]

Q4: What are the advantages of using sulfur-free nickel catalysts in TOFA HDO?

A5: Sulfur-free nickel catalysts, particularly those supported on H-Y zeolites, have shown promising activity in TOFA HDO. [ [] ] These catalysts offer high conversion rates and can be more selective towards desired linear hydrocarbons compared to some other catalysts.

Q5: How does catalyst deactivation occur during TOFA HDO?

A6: While some catalysts like palladium may not experience significant sintering (particle growth), catalyst deactivation can still occur due to coking. [ [] ] Coking refers to the deposition of carbonaceous residues on the catalyst surface, which blocks active sites and hinders reactant access.

Q6: What are the challenges and future directions for developing efficient TOFA HDO processes?

A7: Developing more active and selective catalysts that are resistant to coking is crucial for improving the efficiency and economic viability of TOFA HDO. [ [] ] Additionally, optimizing reaction conditions to minimize the formation of unwanted byproducts and maximize the yield of desired hydrocarbons is an ongoing area of research.

Q7: Beyond renewable diesel, what are other applications of TOFA?

A7: TOFA has various applications, including:

• Biodiesel Production: TOFA can be esterified with methanol to produce biodiesel. [ [] , [] ] Both homogeneous catalysts like sulfuric acid and heterogeneous catalysts like Amberlyst® BD20 have been explored for this process. [ [] ]
• Surfactants: TOFA is used to produce surfactants like soaps, detergents, and emulsifiers. [ [] , [] ]
• Polyurethane Foams: TOFA can be chemically modified to create bio-polyols, which are key components in polyurethane foams. [ [] , [] , [] , [] ] These bio-polyols offer a more sustainable alternative to petroleum-based polyols.
• Corrosion Inhibitors: TOFA derivatives, such as imidazolines, can act as corrosion inhibitors in various applications, including protecting metals in contact with petroliferous well fluids. [ [] ]
• Other Applications: TOFA also finds use in lubricating greases, textile oils, cutting oils, metal polishes, drying agents in paints, rubber polymerization, paper sizing, adhesives, and printing inks. [ [] ]

Q8: What are the advantages of using TOFA-based bio-polyols in rigid polyurethane foams?

A8: TOFA-based bio-polyols offer several advantages:

• Sustainability: They are derived from a renewable resource, contributing to a more sustainable polyurethane industry. [ [] ]
• Performance: Rigid polyurethane foams formulated with TOFA-based bio-polyols can exhibit comparable thermal insulation properties to foams made with petroleum-based polyols. [ [] ]

Q9: What are the challenges in using crude tall oil directly for polyurethane foam production?

A10: While using crude tall oil directly for polyol synthesis could potentially reduce production costs, challenges exist. Crude tall oil polyols often have high viscosity, which can limit their processability and application in polyurethane foam formulations. [ [] ]

Q10: How does nanofibrillated cellulose (NFC) impact the properties of TOFA-based rigid polyurethane foams?

A11: Adding NFC to TOFA-based rigid PU foams can enhance their mechanical properties. [ [] ] It can slightly increase the compression strength and Young’s modulus of the foams, making them more resistant to deformation.